Cas no 1609405-33-5 (Dioxoacetildenafil)

• Product Name: Dioxoacetildenafil
• CAS No: 1609405-33-5
• MF: C₂₅H₃₀N₆O₅
• MW: 494.542905330658
• CID: 4557611
• Update Time: 2025-07-14

Dioxoacetildenafil Chemical and Physical Properties

Names and Identifiers

• Dioxohongdenafil
• Dioxo-acetildenafil
• 8XB04O9C81
• Dioxoacetildenafil
• Q27271152
• 1-(2-(3-(6,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxyphenyl)-2-oxoethyl)-4-ethyl-2,3-piperazinedione
• 1-[2-[4-ethoxy-3-(1-methyl-7-oxo-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-5-yl)phenyl]-2-oxoethyl]-4-ethylpiperazine-2,3-dione
• 2,3-Piperazinedione, 1-(2-(3-(6,7-dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxyphenyl)-2-oxoethyl)-4-ethyl-

• Inchi： 1S/C25H30N6O5/c1-5-8-17-20-21(29(4)28-17)23(33)27-22(26-20)16-13-15(9-10-19(16)36-7-3)18(32)14-31-12-11-30(6-2)24(34)25(31)35/h9-10,13H,5-8,11-12,14H2,1-4H3,(H,26,27,33)
• InChI Key： RHQIVJSGDDEMLC-UHFFFAOYSA-N
• SMILES： O=C1C(N(CC)CCN1CC(C1C=CC(=C(C=1)C1=NC2=C(C(N1)=O)N(C)N=C2CCC)OCC)=O)=O

Computed Properties

• Exact Mass: 494.22776808 g/mol
• Monoisotopic Mass: 494.22776808 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 909
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 126
• Molecular Weight: 494.5

Additional information on Dioxoacetildenafil

Comprehensive Analysis of Dioxoacetildenafil (CAS No. 1609405-33-5): Properties, Applications, and Research Insights

Dioxoacetildenafil (CAS No. 1609405-33-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. With its unique molecular structure, this compound is often studied for its potential interactions with enzymatic pathways. Researchers are particularly interested in its structure-activity relationship (SAR), which could pave the way for novel therapeutic applications. The compound's diketone functional groups contribute to its reactivity, making it a subject of interest in synthetic chemistry.

In recent years, the demand for Dioxoacetildenafil analogs has surged due to their potential role in addressing metabolic disorders. Online searches for "Dioxoacetildenafil mechanism of action" and "CAS 1609405-33-5 solubility" reflect growing curiosity among scientists and industry professionals. The compound's physicochemical properties, such as its melting point and stability under various pH conditions, are frequently discussed in academic forums, highlighting its relevance in drug formulation.

One of the most debated topics surrounding Dioxoacetildenafil is its bioavailability and metabolic pathways. Studies suggest that modifications to its core structure could enhance its pharmacokinetic profile. Queries like "Dioxoacetildenafil synthesis optimization" and "1609405-33-5 spectroscopic data" dominate research databases, underscoring the need for standardized analytical methods. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound.

The compound's nomenclature, Dioxoacetildenafil, derives from its dioxoacetide backbone, a feature shared with other pharmacologically active molecules. This structural similarity has led to comparisons with established compounds in terms of efficacy and safety. Searches for "Dioxoacetildenafil vs. similar derivatives" indicate a trend toward comparative studies, which could inform future drug development strategies.

From an industrial perspective, CAS No. 1609405-33-5 is often explored for its scalability in production. Manufacturers prioritize cost-effective synthesis routes and green chemistry principles, aligning with global sustainability goals. Keywords like "Dioxoacetildenafil industrial applications" and "1609405-33-5 patent landscape" reveal a competitive market driven by innovation and intellectual property.

In conclusion, Dioxoacetildenafil (CAS No. 1609405-33-5) represents a dynamic area of research with multifaceted applications. Its chemical versatility and therapeutic potential continue to inspire studies across disciplines, making it a compound of enduring scientific and commercial interest.